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Compound of Interest |

Compound Name: 6-Hydroxy-5-iodonicotinic acid
CAS No.: 365413-19-0
Cat. No.: B1321959
Get Quote
. J

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Hydroxy-5-iodonicotinic acid is not
readily available. The following disposal procedures are based on information for structurally
related compounds, including 6-hydroxynicotinic acid, and general guidelines for the disposal
of halogenated organic and pyridine-based compounds. It is imperative to consult with your
institution's Environmental Health and Safety (EHS) department for specific disposal
requirements.

The proper disposal of 6-Hydroxy-5-iodonicotinic acid is crucial for maintaining a safe
laboratory environment and ensuring environmental protection. This guide provides a
comprehensive, step-by-step operational plan for the safe handling and disposal of this
compound, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is essential to handle 6-Hydroxy-5-iodonicotinic
acid with appropriate safety measures. Based on data from analogous compounds, this
substance should be treated as hazardous.
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Personal Protective Equipment (PPE):

e Gloves: Wear chemically resistant gloves.

o Eye Protection: Use safety glasses or goggles.[1]
e Lab Coat: A standard lab coat should be worn.

» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation of any dust or vapors.[2]

In Case of Spills: Spills should be managed immediately to prevent dispersion. Use an inert
absorbent material, such as sand or vermiculite, to contain the spill.[2] The absorbed material
should then be collected into a designated, sealed container for hazardous waste. Do not
permit the chemical to enter drains or waterways.[2]

Hazard Assessment Summary

While specific quantitative data for 6-Hydroxy-5-iodonicotinic acid is unavailable, the table
below summarizes the hazards associated with the closely related compound, 6-
Hydroxynicotinic acid, to inform safe handling and disposal protocols.

Hazard Classification Description Precautionary Measures

Wear protective gloves and

Skin Corrosion/Irritation Causes skin irritation.[3] )
clothing.[1][4]

) o Causes serious eye irritation. )
Serious Eye Damage/Irritation 3] Wear eye protection.[1][4]

N o May cause respiratory Avoid breathing dust. Use in a
Specific target organ toxicity o _
irritation. well-ventilated area.[1]

Step-by-Step Disposal Protocol

Adherence to a stringent disposal protocol is mandatory to mitigate risks. Under no
circumstances should this chemical be disposed of down the drain or in regular trash.[5] As a
halogenated pyridine derivative, it falls into the category of regulated chemical waste.
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1. Waste Segregation and Collection:

« Initial Containment: Collect waste 6-Hydroxy-5-iodonicotinic acid, including any
contaminated materials (e.g., absorbent from spills, contaminated labware), in a dedicated,
properly labeled hazardous waste container.

e Avoid Mixing: Do not mix with other waste streams unless explicitly permitted by your
institution's EHS guidelines.

2. Container Selection and Labeling:

o Container Type: Use a chemically compatible, leak-proof container with a secure screw-top
cap. High-density polyethylene (HDPE) or glass containers are generally suitable.

e Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the
full chemical name: "Waste 6-Hydroxy-5-iodonicotinic acid." Do not use abbreviations or
chemical formulas.

3. Storage of Chemical Waste:

o Location: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[3][6] The storage area should be a
designated satellite accumulation area for hazardous waste.

e Secondary Containment: It is best practice to store the primary waste container within a
larger, chemically resistant secondary container to contain any potential leaks.

4. Final Disposal:

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's licensed chemical waste disposal service.[5] These services are
equipped to handle and treat chemical waste in accordance with federal, state, and local
regulations.[7]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 6-Hydroxy-5-
iodonicotinic acid.
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Figure 1. Disposal Workflow for 6-Hydroxy-5-iodonicotinic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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